Cas no 2411267-68-8 (2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide)

• Product Name: 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide
• CAS No: 2411267-68-8
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5360474
• PubChem ID: 146094736
• Update Time: 2025-10-29

2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3766272261
• 2-chloro-N-[(2-cyclopropyl-3-methyloxolan-3-yl)methyl]acetamide
• 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide

• Inchi： 1S/C11H18ClNO2/c1-11(7-13-9(14)6-12)4-5-15-10(11)8-2-3-8/h8,10H,2-7H2,1H3,(H,13,14)
• InChI Key： AVVYPNLSGGQYOL-UHFFFAOYSA-N
• SMILES： ClCC(NCC1(C)CCOC1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Additional information on 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide

Exploring the Properties and Applications of 2-Chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide (CAS No. 2411267-68-8)

2-Chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide (CAS No. 2411267-68-8) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and agrochemical research. This molecule, characterized by its unique cyclopropyl and oxolan (tetrahydrofuran) structural motifs, serves as a versatile intermediate in the synthesis of bioactive compounds. Its molecular formula, C₁₁H₁₈ClNO₂, reflects a balanced combination of lipophilic and polar functional groups, making it a valuable candidate for drug discovery and crop protection applications.

The compound's structural complexity arises from the presence of a chloroacetamide moiety attached to a 2-cyclopropyl-3-methyloxolan-3-yl scaffold. This arrangement not only enhances its reactivity but also contributes to its potential as a building block for more complex molecules. Researchers have explored its utility in the development of novel heterocyclic compounds, particularly in the context of enzyme inhibitors and receptor modulators, which are critical in addressing modern healthcare challenges such as antibiotic resistance and chronic diseases.

In recent years, the demand for 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide has surged due to its role in the synthesis of agrochemical intermediates. With the global push toward sustainable agriculture, this compound has been investigated for its potential in creating environmentally friendly pesticides and herbicides. Its ability to act as a precursor for molecules that target specific plant pathogens aligns with the industry's shift toward precision farming and reduced chemical load on ecosystems.

From a chemical perspective, the chloroacetamide group in CAS No. 2411267-68-8 is particularly noteworthy. This functional group is known for its electrophilic properties, enabling nucleophilic substitution reactions that are pivotal in organic synthesis. The cyclopropyl ring, on the other hand, introduces steric constraints that can influence the compound's binding affinity in biological systems, making it a valuable fragment in pharmaceutical design.

The synthesis of 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide typically involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity, addressing the growing need for high-quality intermediates in both academic and industrial settings.

In the context of drug discovery, this compound has been explored for its potential to serve as a scaffold for central nervous system (CNS) therapeutics. The oxolan ring, a common feature in many FDA-approved drugs, contributes to the molecule's bioavailability and metabolic stability. Researchers are particularly interested in its application for neurodegenerative diseases, a hot topic given the aging global population and the rising prevalence of conditions like Alzheimer's and Parkinson's.

Another area of interest is the compound's potential in cancer research. The chloroacetamide moiety has been linked to the inhibition of certain kinase enzymes, which play a crucial role in cell proliferation and survival. As personalized medicine gains traction, the ability to tailor such molecules for specific genetic profiles could revolutionize oncology treatments.

From an industrial standpoint, the scalability of 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide production is a key consideration. Manufacturers are investing in green chemistry approaches to minimize waste and energy consumption, aligning with global sustainability goals. Techniques like flow chemistry and biocatalysis are being tested to enhance the compound's commercial viability.

In summary, 2-chloro-N-(2-cyclopropyl-3-methyloxolan-3-yl)methylacetamide (CAS No. 2411267-68-8) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in modern scientific research. As the demand for innovative solutions in healthcare and agriculture continues to grow, this compound is poised to play a pivotal role in shaping the future of these industries.